Cas no 22663-44-1 (2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-)

2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl- structure
22663-44-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-
CAS No:22663-44-1
MF:C9H13BrN2O3
MW:277.115121603012
CID:279321
PubChem ID:186075
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-
    • 5-bromo-3-(3-hydroxybutan-2-yl)-6-methyl-1H-pyrimidine-2,4-dione
    • 5-Bromo-2-hydroxy-3-(3-hydroxybutan-2-yl)-6-methylpyrimidin-4(3H)-one
    • DTXSID80945329
    • 22663-44-1
    • Uracil, 5-bromo-3-(2-hydroxy-1-methylpropyl)-6-methyl-
    • Inchi: 1S/C9H13BrN2O3/c1-4-7(10)8(14)12(9(15)11-4)5(2)6(3)13/h5-6,13H,1-3H3,(H,11,15)
    • InChI Key: LRMSQBWFIWXDAP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)NC(N(C1=O)C(C)C(C)O)=O

Computed Properties

  • Exact Mass: 276.01099
  • Monoisotopic Mass: 276.010955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Density: 1.568
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.566
  • PSA: 69.64
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